![molecular formula C16H20N4O3S B2756653 N-(1-((4-ethoxy-3-methylphenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine CAS No. 2034303-75-6](/img/structure/B2756653.png)
N-(1-((4-ethoxy-3-methylphenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-((4-ethoxy-3-methylphenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide and is often difficult to treat. EMA401 has shown promising results in preclinical and clinical trials as a potential treatment for chronic pain.
Scientific Research Applications
Synthesis of Spirocyclic Oxetanes
This compound serves as a versatile building block in the synthesis of functionalized spirocyclic oxetanes . These structures are significant in medicinal chemistry due to their presence in a variety of biologically active molecules.
Formation of Heterocyclic Amino Acid Derivatives
Through aza-Michael addition reactions, this compound is used to create novel heterocyclic amino acid derivatives . These derivatives have potential applications in drug development and biochemical research.
Suzuki–Miyaura Cross-Coupling Reactions
The compound is utilized in Suzuki–Miyaura cross-coupling reactions to synthesize diverse heterocyclic compounds, which are valuable in the development of pharmaceuticals and agrochemicals .
Research in Heterocyclic Chemistry
As a pharmacophore, the azetidine subunit of the compound is used in heterocyclic chemistry to produce molecules with a wide range of biological activities .
Development of Functionalized Building Blocks
The compound is instrumental in the development of highly functionalized building blocks for further chemical synthesis, expanding the family of azaspiro[3.3]heptanes .
properties
IUPAC Name |
N-[1-(4-ethoxy-3-methylphenyl)sulfonylazetidin-3-yl]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-3-23-15-6-5-14(9-12(15)2)24(21,22)20-10-13(11-20)19-16-17-7-4-8-18-16/h4-9,13H,3,10-11H2,1-2H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYQVTKBXUPENLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)N2CC(C2)NC3=NC=CC=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-((4-ethoxy-3-methylphenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.